Cas no 3051-89-6 (Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside)

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-α-D-glucopyranoside is a selectively protected glucopyranoside derivative widely used in carbohydrate chemistry and glycosylation research. The benzylidene group at the 4,6-positions and methyl groups at the 2,3-positions provide regioselective protection, enabling controlled functionalization at the remaining hydroxyl sites. This compound serves as a key intermediate in the synthesis of complex oligosaccharides and glycoconjugates due to its stability and reactivity under various conditions. Its crystalline nature facilitates purification and characterization, while the α-configuration ensures predictable stereochemical outcomes in subsequent reactions. The compound is particularly valuable in medicinal chemistry for designing glycosidase inhibitors and other bioactive molecules.

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside structure

3051-89-6 structure

Product Name:Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside

CAS No:3051-89-6

MF:C₁₆H₂₂O₆

MW:310.342285633087

CID:316491

PubChem ID:99711

Update Time:2025-06-07

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- a-D-Glucopyranoside, methyl2,3-di-O-methyl-4,6-O-(phenylmethylene)-
- methyl 4,6-O-benzylidene-2,3-di(O-methyl)-α-D-glucopyranoside
- METHYL 4,6-O-BENZYLIDENE-2,3-DI-O-METHYL-A-D-GLUCOPYRANOSIDE
- Methyl 4,6-o-benzylidene-2,3-di-o-methyl-alpha-d-glucopyranoside
- 3051-89-6
- EINECS 221-269-2
- SCHEMBL4551939
- alpha-D-Glucopyranoside, methyl 2,3-di-O-methyl-4,6-O-(phenylmethylene)-
- A-D-glucopyranoside
- Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside
- CS-0210259
- W-202256
- Methyl 2,3-di-O-methyl-4,6-O-(phenylmethylene)-
- METHYL4,6-O-BENZYLIDENE-2,3-DI-O-METHYL-ALPHA-D-GLUCOPYRANOSIDE
- NSC 185315
- (4aR,6S,7R,8S,8aR)-6,7,8-trimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine
- Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside
- MDL： MFCD00051216
- Inchi： 1S/C16H22O6/c1-17-13-12-11(21-16(19-3)14(13)18-2)9-20-15(22-12)10-7-5-4-6-8-10/h4-8,11-16H,9H2,1-3H3/t11-,12-,13+,14-,15?,16+/m1/s1
- InChI Key： ZOYHXXDGSUTGIY-MHSGYVAISA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC)OC)OC

Computed Properties

Exact Mass: 310.14200
Monoisotopic Mass: 310.141638
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4
XLogP3: 0.9

Experimental Properties

Density: 1.2
Melting Point: 122-123 °C
Boiling Point: 411.3°Cat760mmHg
Flash Point: 168°C
Refractive Index: 1.528
PSA: 55.38000
LogP: 1.50190

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside Pricemore >>

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